Cas no 1504200-25-2 (1-Cyclopropyl-3-heptanone)

• Product Name: 1-Cyclopropyl-3-heptanone
• CAS No: 1504200-25-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD21917446
• CID: 5180599
• Update Time: 2026-03-05

1-Cyclopropyl-3-heptanone Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-heptanone

• MDL： MFCD21917446
• Inchi： 1S/C10H18O/c1-2-3-4-10(11)8-7-9-5-6-9/h9H,2-8H2,1H3
• InChI Key： VQUHHNXSKBAOJN-UHFFFAOYSA-N
• SMILES： C(C1CC1)CC(=O)CCCC

Additional information on 1-Cyclopropyl-3-heptanone

Professional Introduction to 1-Cyclopropyl-3-heptanone (CAS No. 1504200-25-2)

1-Cyclopropyl-3-heptanone, with the chemical formula C₉H₁₄O, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ketone derivative features a cyclopropyl group attached to a heptanone backbone, making it a structurally intriguing molecule with potential applications in various scientific domains. The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 1504200-25-2, which distinguishes it in the chemical literature and patents.

The synthesis of 1-Cyclopropyl-3-heptanone involves meticulous organic reactions that highlight the compound's reactivity and versatility. The cyclopropyl moiety, known for its strained three-membered ring, introduces unique electronic and steric properties that can influence the molecule's interactions with biological targets. This characteristic has garnered interest from researchers exploring novel pharmacophores for drug development.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds, including those containing cyclopropyl groups. These structures often exhibit enhanced binding affinity and metabolic stability, making them valuable candidates for medicinal chemistry. 1-Cyclopropyl-3-heptanone fits into this category, offering a scaffold for designing molecules with therapeutic potential.

One of the most compelling aspects of 1-Cyclopropyl-3-heptanone is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel derivatives with specific biological activities. For instance, modifications at the cyclopropyl ring or the heptanone core can lead to compounds with altered pharmacokinetic profiles or target specificity. Such flexibility makes it an indispensable tool in synthetic organic chemistry and drug discovery.

The chemical properties of 1-Cyclopropyl-3-heptanone also make it suitable for use in material science applications. Its unique molecular structure can contribute to the development of advanced materials with tailored properties, such as liquid crystals or polymer additives. These applications are particularly relevant in industries requiring precise control over molecular interactions and material performance.

In academic research, 1-Cyclopropyl-3-heptanone has been utilized to study fundamental aspects of organic chemistry, including reaction mechanisms and stereochemistry. The cyclopropyl group's strain energy can be harnessed to drive specific chemical transformations, providing insights into how molecular structure influences reactivity. Such studies are crucial for advancing our understanding of organic synthesis and developing new methodologies.

The pharmacological potential of 1-Cyclopropyl-3-heptanone has not gone unnoticed by medicinal chemists. Preclinical studies have explored its derivatives as candidates for treating various conditions, including neurological disorders and inflammatory diseases. The compound's ability to modulate biological pathways suggests that it could serve as a lead molecule for developing novel therapeutics. Further research is warranted to fully elucidate its pharmacological profile and therapeutic efficacy.

The synthesis and characterization of CAS No. 1504200-25-2, or more accurately referred to as 1-Cyclopropyl-3-heptanone, are areas of active investigation. Advances in synthetic techniques have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. High-resolution spectroscopic methods, such as NMR and mass spectrometry, are routinely employed to confirm its structural integrity and purity.

The industrial significance of this compound cannot be overstated. Its applications span multiple sectors, from pharmaceuticals to materials science, underscoring its versatility and utility. As research continues to uncover new uses for 1-Cyclopropyl-3-heptanone, its importance in both academic and industrial settings is likely to grow further.

In conclusion, 1-Cyclopropyl-3-heptanone (CAS No. 1504200-25-2) represents a fascinating molecule with broad applications in chemistry and beyond. Its unique structural features offer opportunities for innovation in drug discovery, material science, and fundamental research. As scientists continue to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical sciences.